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Compound of Interest

Compound Name: Zirconium sulfate tetrahydrate

Cat. No.: B1593208

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of zirconium sulfate tetrahydrate, a
versatile inorganic compound with significant applications in various scientific and industrial
fields. This document details its chemical identifiers, physical and chemical properties, and
relevant safety information.

Core Identifiers and Properties

Zirconium sulfate tetrahydrate is a white solid compound.[1] It is known by several identifiers,
crucial for accurate tracking and referencing in research and regulatory documentation. The
primary CAS number for the tetrahydrate form is 7446-31-3.[1][2][3]

Chemical and Physical Data Summary

The following table summarizes the key quantitative data for zirconium sulfate tetrahydrate
for easy reference and comparison.
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Property

Value

Source

CAS Number

7446-31-3

[1](21[3]

Molecular Formula

Zr(S04)2:4H20 (or Hs012S27r)

[21(31[4]

Molecular Weight

355.40 g/mol

[1](2]

Appearance

White solid/crystals

[1]3]

Solubility in Water

52.5 g/100 mL

[1]

Density 2.85 g/cm?3 [1]

Refractive Index (n_D) 1.646 [1]
NLOQZPHAWQDLQW-

InChl Key e QDbLQ [2][4]
UHFFFAOYSA-J
zirconium(4+);disulfate;tetrahy

IUPAC Name [31[4]
drate

EC Number 238-694-4 / 680-930-7 [1][3]

UNII 0OS8L03QU95 [1]I3]

It is important to note that other CAS numbers exist for different hydration states of zirconium
sulfate, such as the anhydrous form (14644-61-2).[1]

Experimental Protocols
Preparation Method

A common method for the preparation of zirconium sulfate involves the reaction of zirconium

oxide with sulfuric acid, followed by hydration.[1]

Reaction: ZrOz + 2H2S04 + 3H20 — Zr(S0a4)2:4H20

Procedure:

o Carefully add zirconium oxide to a stoichiometric excess of concentrated sulfuric acid in a

reaction vessel.
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e Heat the mixture gently with constant stirring to facilitate the dissolution of the oxide and the
formation of zirconium sulfate.

 After the reaction is complete, allow the solution to cool.

» Control the hydration process to crystallize the tetrahydrate form. This may involve adjusting
the concentration and temperature.

« Filter the resulting white crystals and wash them with a suitable solvent (e.g., cold water or
ethanol) to remove any unreacted acid.

e Dry the crystals under controlled conditions to obtain pure zirconium sulfate tetrahydrate.

Visualizing Chemical Identifiers

The following diagram illustrates the logical relationship between the various identifiers for
zirconium sulfate tetrahydrate.

Zirconium Sulfate Tetrahydrate Identifiers

l Zirconium Sulfate Tetrahydrate

i Synonyms
CAS Number Molecular Formula Molecular Weight IUPAC Name InChl Key Zirconi
i f i ; conium(IV) sulfate tetrahydrate
7446-31-3 Zr(S04)2:4H20 355.40 g/mol zirconium(4+);disulfate;tetrahydrate NLOQZPHAWQDLQW-UHFFFAOYSA-J Zirconium disulfate tetrahydrate

Click to download full resolution via product page

Zirconium Sulfate Tetrahydrate Identifiers

Safety and Handling

Zirconium sulfate tetrahydrate is classified with the hazard statement H314, indicating that it
causes severe skin burns and eye damage. Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.
Work in a well-ventilated area or under a fume hood.

Applications

Zirconium sulfate tetrahydrate finds use in various applications, including:
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e Pigment Coating: It is used to coat titanium dioxide particles, which helps in reflecting UV
light and reducing the yellowing effect of sunlight.[5]

e Leather Tanning: The colorless nature of zirconium species makes it suitable for tanning
white leathers.[5]

o Catalysis: It can serve as a catalyst or catalyst support in various chemical reactions.

e Precursor for other Zirconium Compounds: It is a starting material for the synthesis of other
zirconium-containing materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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